Cas no 1122-01-6 (Isoxazole, 5-(1,1-dimethylethyl)-)

• Product Name: Isoxazole, 5-(1,1-dimethylethyl)-
• CAS No: 1122-01-6
• MF: C₇H₁₁NO
• MW: 125.168341875076
• CID: 97254
• PubChem ID: 3304353
• Update Time: 2025-04-18

Isoxazole, 5-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 5-(1,1-dimethylethyl)-
• 5-tert-butyl-1,2-oxazole
• DTXSID40391262
• 5-t-butylisoxazole
• 1122-01-6
• 5-tert-butylisoxazole
• 5-tert-butyl-isoxazole
• FT-0727564
• 5-(tert-Butyl)isoxazole
• AKOS014313750
• SCHEMBL684464
• GOYSWVUGDCGCPI-UHFFFAOYSA-N

• Inchi： 1S/C7H11NO/c1-7(2,3)6-4-5-8-9-6/h4-5H,1-3H3
• InChI Key： GOYSWVUGDCGCPI-UHFFFAOYSA-N
• SMILES： O1C(=CC=N1)C(C)(C)C

Computed Properties

• Exact Mass: 125.08413
• Monoisotopic Mass: 125.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 95.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles